Cas no 1114822-76-2 (Cyclopropanecarboxylic acid, 2-nitro-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2-nitro-, methyl ester
• CAS No: 1114822-76-2
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 5205759
• Update Time: 2026-03-06

Cyclopropanecarboxylic acid, 2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-nitro-, methyl ester

• Inchi： 1S/C5H7NO4/c1-10-5(7)3-2-4(3)6(8)9/h3-4H,2H2,1H3
• InChI Key： IUWIUHGJPLTNRP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC1[N+]([O-])=O

Additional information on Cyclopropanecarboxylic acid, 2-nitro-, methyl ester

Cyclopropanecarboxylic acid, 2-nitro-, methyl ester (CAS No. 1114822-76-2): A Comprehensive Overview in Modern Chemical Biology

Cyclopropanecarboxylic acid, 2-nitro-, methyl ester, identified by the CAS number 1114822-76-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of nitro-substituted esters, which are widely studied for their unique structural properties and potential biological activities. The presence of both a cyclopropane ring and a nitro group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Cyclopropanecarboxylic acid, 2-nitro-, methyl ester consists of a cyclopropane moiety attached to a carboxylic acid group, which is further esterified with a methyl group. The nitro group at the second position introduces a region of high electrophilicity, facilitating various chemical transformations such as reduction to an amine or hydrolysis to the corresponding carboxylic acid. These properties make it a versatile building block for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the applications of nitro-substituted compounds in medicinal chemistry. The nitro group can serve as a handle for further functionalization, allowing chemists to tailor the properties of the molecule for specific biological targets. For instance, studies have shown that nitro compounds can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The cyclopropane ring itself is known for its strain energy, which can be exploited to enhance the bioactivity of adjacent functional groups.

One of the most compelling aspects of Cyclopropanecarboxylic acid, 2-nitro-, methyl ester is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor for synthesizing bioactive molecules that target various disease pathways. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways involved in inflammation and cancer progression. The nitro group can be selectively reduced to an amine, which can then be further modified to introduce additional functional groups or linkages.

The synthesis of Cyclopropanecarboxylic acid, 2-nitro-, methyl ester typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nitration of cyclopropanecarboxylic acid followed by esterification or direct esterification of the nitro-substituted cyclopropanecarboxylic acid. The choice of synthetic pathway depends on factors such as yield, purity requirements, and scalability. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthesis strategies.

From a chemical biology perspective, understanding the reactivity and behavior of compounds like Cyclopropanecarboxylic acid, 2-nitro-, methyl ester is crucial for developing new drugs and biochemical tools. The ability to modify its structure allows researchers to fine-tune its interactions with biological targets. This has led to numerous studies investigating its effects on enzymes such as cytochrome P450 monooxygenases and other metabolic pathways relevant to human health.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening techniques. These approaches have helped identify novel derivatives with enhanced potency and selectivity. For instance, computational studies have suggested that certain modifications around the nitro group can improve binding affinity to specific protein targets while minimizing off-target effects.

In addition to its pharmaceutical applications, Cyclopropanecarboxylic acid, 2-nitro-, methyl ester has found utility in materials science and agrochemical research. Its unique structural features make it a valuable component in the development of advanced polymers and specialty chemicals. Researchers are also investigating its role in crop protection agents due to its ability to interact with biological systems at low concentrations.

The safety profile of this compound is another critical consideration in its application across various fields. While it does not pose significant acute toxicity risks under normal conditions, proper handling protocols should still be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions for Cyclopropanecarboxylic acid, 2-nitro-, methyl ester include exploring new synthetic methodologies that improve yield and sustainability. Additionally, there is ongoing work to expand its applications in drug discovery by identifying new biological targets and developing innovative derivatives with enhanced therapeutic properties.

In conclusion,Cyclopropanecarboxylic acid, 2-nitro-, methyl ester(CAS No. 1114822-76-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse applications ranging from drug development to materials science. As research continues to uncover new possibilities for this compound, it will undoubtedly remain an important player in advancing our understanding of chemical interactions at both molecular and cellular levels.